(S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol

Specification

• CAS No.: 1314354-92-1
• Molecular Formula: C8H10ClN3O
• Molecular Weight: 199.638
• IUPAC Name: (3S)-1-(6-chloropyrimidin-4-yl)pyrrolidin-3-ol
• Standard InChI: InChI=1S/C8H10ClN3O/c9-7-3-8(11-5-10-7)12-2-1-6(13)4-12/h3,5-6,13H,1-2,4H2/t6-/m0/s1
• Standard InChI Key: LKGMLJYQCXYCRF-LURJTMIESA-N
• SMILES: C1CN(CC1O)C2=CC(=NC=N2)Cl

Introduction

(S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol is a chiral compound belonging to the class of pyrimidine derivatives. It is characterized by its unique molecular structure, which includes a pyrimidine ring substituted with a chlorine atom linked to a pyrrolidine ring. This compound is of significant interest in medicinal chemistry due to its potential therapeutic applications.

Synthesis and Chemical Reactions

The synthesis of (S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol typically involves several key steps that ensure the efficient formation of the desired chiral compound while minimizing by-products. The compound can undergo various chemical reactions due to its functional groups, which are essential for modifying its structure to enhance its pharmacological properties.

Biological Activity and Potential Applications

(S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol exhibits notable biological activity due to its ability to interact with specific enzymes or receptors within biological systems. This interaction modulates their activity, influencing various biochemical pathways. The compound's potential therapeutic applications include treating diseases such as cancer or infectious diseases.

Research Findings and Applications

(S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol is a subject of interest in both pharmaceutical and agricultural sciences due to its versatility and potential therapeutic applications. Its unique structure allows it to interact with various biological targets, making it a valuable compound for drug development and research.